molecular formula C6H7N.1/2H2O4S B213106 Benzenamine, sulfate (2:1) CAS No. 542-16-5

Benzenamine, sulfate (2:1)

Cat. No. B213106
CAS RN: 542-16-5
M. Wt: 284.33 g/mol
InChI Key: FUKMEFZGEMVGLD-UHFFFAOYSA-N
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Description

Benzenamine, sulfate (2:1), also known as Aniline sulfate, is a compound with the molecular formula (C6H5NH2)2·H2SO4 . It is a chemical used in laboratory settings .


Molecular Structure Analysis

The molecular formula of Benzenamine, sulfate (2:1) is C6H7N.1/2H2O4S, and it has a molecular weight of 284.33 g/mol . The structure of this compound includes a sulfamic acid having a phenyl group attached to nitrogen .


Physical And Chemical Properties Analysis

Benzenamine, sulfate (2:1) is a compound with a molecular weight of 284.331 Da and a mono-isotopic mass of 284.083069 Da . It is soluble in water .

Scientific Research Applications

  • Anaerobic Degradation of Organic Compounds : Benzenamine compounds play a role in the anaerobic degradation of organic compounds like benzoate and phenanthrene. These processes often involve interactions between different types of bacteria, including methanogenic, sulfate-reducing, and syntrophic acetogenic bacteria (Li, Lam, & Fang, 1996); (Tsai, Kumar, Chang, & Lin, 2009).

  • Pharmacological Applications : Research has explored the use of benzedrine sulfate (a related compound) in various medical treatments, such as enhancing school performance in children with behavioral problems (Bradley, 1937) and managing psychosis with postencephalitic parkinsonism (Reznikoff, 1939).

  • Solid State Chemistry : The crystal structures of N-sulfinyl-benzenamine compounds have been studied to understand their configuration and conformation (Romano, Védova, & Boese, 1999).

  • Water Decontamination : Benzenamine-based compounds have been investigated for their potential in water decontamination, particularly in the oxidation of pharmaceuticals through sulfate radical anion pathways (Ahmed, Barbati, Doumenq, & Chiron, 2012).

  • Wastewater Treatment : Studies have explored the use of persulfate activated by Fe2+ for treating petrochemical wastewater, where compounds like benzenamine are intermediates in the degradation process (Rahmat & Ahmadi, 2019).

  • Corrosion Inhibition and Biocidal Effects : Certain benzenamine derivatives have been evaluated as corrosion inhibitors and antimicrobial agents against sulfate-reducing bacteria, indicating their potential in industrial applications (Shaban, Saied, Tawfik, Abd-Elaal, & Aiad, 2013).

  • Anaerobic Bioremediation : Benzenamine compounds have been studied in the context of anaerobic bioremediation of petroleum-contaminated aquifers under sulfate-reducing conditions (Anderson & Lovley, 2000).

  • Synthesis and Photovoltaic Properties : Research has been conducted on the synthesis of star-shaped molecules with benzenamine components for use in organic solar cells, highlighting their application in renewable energy technologies (Wu, Zhao, He, Zhang, He, Chen, & Li, 2009).

Safety And Hazards

Benzenamine, sulfate (2:1) is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It should be handled with care, using appropriate personal protective equipment, and should be stored in a well-ventilated place .

properties

IUPAC Name

aniline;sulfuric acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/2C6H7N.H2O4S/c2*7-6-4-2-1-3-5-6;1-5(2,3)4/h2*1-5H,7H2;(H2,1,2,3,4)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FUKMEFZGEMVGLD-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)N.C1=CC=C(C=C1)N.OS(=O)(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H16N2O4S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Related CAS

62-53-3 (Parent)
Record name Aniline hemisulfate
Source ChemIDplus
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DSSTOX Substance ID

DTXSID20883433
Record name Benzenamine, sulfate (2:1)
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Molecular Weight

284.33 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Physical Description

Solid; Darkened by air and light; [Merck Index] White odorless powder; [Alfa Aesar MSDS]
Record name Aniline hemisulfate
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Product Name

Benzenamine, sulfate (2:1)

CAS RN

542-16-5
Record name Aniline hemisulfate
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000542165
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Benzenamine, sulfate (2:1)
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Record name Benzenamine, sulfate (2:1)
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Record name Dianilinium sulphate
Source European Chemicals Agency (ECHA)
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Record name ANILINE HEMISULFATE
Source FDA Global Substance Registration System (GSRS)
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
1
Citations
MA Johnson - 2013 - osti.gov
1 Purpose The purpose of this chemical physical property listing is to provide data required to apply the DOE SCAPA Protective Action Criteria (PAC) values to calculation of the LLNL …
Number of citations: 1 www.osti.gov

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